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Compound Name: )
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Cat. No.: B558086

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-a-tert-Butoxycarbonyl-S-(4-methoxybenzyl)-D-cysteine, commonly abbreviated as Boc-D-
Cys(4-MeOBzl)-OH, is a crucial protected amino acid derivative extensively utilized in solid-
phase peptide synthesis (SPPS). Its D-configuration offers resistance to enzymatic degradation
in the resulting peptides, a desirable characteristic for therapeutic peptide development. The
tert-butoxycarbonyl (Boc) protecting group on the a-amino group and the 4-methoxybenzyl (4-
MeOBzl) group on the thiol side chain provide orthogonal protection, allowing for the selective
deprotection and manipulation required in complex peptide synthesis. This guide provides a
comprehensive overview of the physicochemical properties, experimental protocols, and key
applications of Boc-D-Cys(4-MeOBzl)-OH.

Physicochemical Properties

The fundamental physicochemical properties of Boc-D-Cys(4-MeOBzl)-OH are summarized in
the tables below, providing a ready reference for researchers.

General Properties
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Property

Value

Chemical Name

N-o-tert-Butoxycarbonyl-S-(4-methoxybenzyl)-

D-cysteine
Synonyms Boc-D-Cys(pMeOBzl)-OH, Boc-D-Cys(Mob)-OH
CAS Number 58290-35-0[1]

Molecular Formula

C16H23NOsS[1]

Molecular Weight

341.4 g/mol [1]

Appearance

White to off-white powder[1][2]

vtical and Physical

Property

Value

Melting Point

68-74 °C[1]

Optical Rotation

[0]D2° = +39 + 2° (c=1 in DMF)[1]

Purity

> 98% (HPLC)[1]

Solubility

Soluble in Dimethylformamide (DMF)

Storage Conditions

Store at 0-8°CJ[1]

Experimental Protocols

Boc-D-Cys(4-MeOBzl)-OH is a key building block in Boc-chemistry solid-phase peptide
synthesis (SPPS). Below is a generalized experimental workflow for the incorporation of this

amino acid into a peptide chain.

Workflow for Boc-SPPS using Boc-D-Cys(4-MeOBzl)-OH
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Caption: General workflow for the incorporation of Boc-D-Cys(4-MeOBzl)-OH in Boc-SPPS.

Detailed Coupling Protocol

The following protocol outlines the manual solid-phase synthesis steps for coupling Boc-D-
Cys(4-MeOBzl)-OH.

e Resin Preparation: Swell the appropriate resin (e.g., Merrifield or PAM resin) in
Dichloromethane (DCM) for 30-60 minutes.

e Boc Deprotection: Remove the Boc protecting group from the resin-bound amino acid by
treating it with a solution of 50% Trifluoroacetic Acid (TFA) in DCM for approximately 20-30
minutes.

e Washing: Wash the resin thoroughly with DCM and Isopropanol (IPA) to remove residual TFA
and byproducts.

e Neutralization: Neutralize the resulting trifluoroacetate salt by washing with a solution of 10%
Diisopropylethylamine (DIEA) in DCM.

e Coupling of Boc-D-Cys(4-MeOBzl)-OH:

o Dissolve Boc-D-Cys(4-MeOBzl)-OH (2-3 equivalents relative to resin loading) and a
coupling agent such as HBTU (0.95 equivalents to the amino acid) in DMF.

o Add DIEA (2-3 equivalents) to the solution to activate the amino acid.

o Add the activated amino acid solution to the resin and agitate for 1-2 hours.
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o Monitor the reaction for completion using a qualitative test such as the Kaiser test.

e Washing: Wash the resin thoroughly with DMF and DCM to remove excess reagents and
byproducts.

» Repeat Cycle: Repeat steps 2-6 for each subsequent amino acid in the peptide sequence.

Cleavage and Side-Chain Deprotection

The 4-methoxybenzyl (4-MeOBzl) protecting group on the cysteine side chain is removed
during the final cleavage of the peptide from the resin. This is typically achieved using strong
acids such as anhydrous Hydrogen Fluoride (HF) or Trifluoromethanesulfonic acid (TFMSA).[3]
The use of scavengers, such as anisole or cresol, is recommended to prevent side reactions
with the liberated carbocations.

Signaling Pathways

Boc-D-Cys(4-MeOBzl)-OH is a synthetic building block and is not directly involved in biological
signaling pathways. However, the peptides synthesized using this derivative can be designed
to interact with a wide range of biological targets, including receptors and enzymes, thereby
modulating their respective signaling pathways. The incorporation of D-cysteine can enhance
the peptide's stability and bioavailability, making it a valuable tool in the development of
peptide-based therapeutics that target specific signaling cascades.

Conclusion

Boc-D-Cys(4-MeOBzl)-OH is an indispensable reagent in the field of peptide chemistry. Its well-
defined physicochemical properties and its utility in established solid-phase peptide synthesis
protocols make it a reliable choice for the synthesis of peptides with enhanced stability. This
guide provides the core technical information required by researchers and drug development
professionals to effectively utilize this compound in their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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